Cas no 1261760-79-5 (2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone
• CAS No: 1261760-79-5
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4988544
• Update Time: 2025-05-21

2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-5(11)9(15)7-4-6(12)2-3-8(7)16-10(13)14/h2-5,10H,1H3
• InChI Key： KURICDQLNPXVQE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone

Research Brief on 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone (CAS: 1261760-79-5): Recent Advances and Applications

2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone (CAS: 1261760-79-5) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo- and difluoromethoxy-substituted propiophenone structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory treatments.

The synthesis of 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone involves a multi-step process that typically starts with the fluorination of a precursor aromatic ring, followed by the introduction of the difluoromethoxy group and subsequent bromination. The compound's structural features, including the electron-withdrawing fluorine atoms and the reactive bromo moiety, make it a versatile building block for further chemical modifications. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its broader application in pharmaceutical research.

One of the most promising applications of 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Researchers have utilized this compound as a precursor to synthesize potent and selective kinase inhibitors with improved pharmacokinetic properties. For instance, a recent study demonstrated its utility in the design of JAK3 inhibitors, which show potential for treating rheumatoid arthritis and other inflammatory conditions.

In addition to its use in kinase inhibitor development, 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone has also been explored in the context of CNS drug discovery. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic nature and fluorine substitutions, makes it an attractive candidate for the synthesis of neuroactive agents. Recent preclinical studies have reported its incorporation into novel GABA receptor modulators, which exhibit promising anxiolytic and anticonvulsant activities.

Despite its potential, the use of 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone in drug development is not without challenges. Issues such as metabolic stability and potential toxicity need to be carefully addressed. Recent research has focused on optimizing the compound's derivatives to enhance their safety profiles while maintaining efficacy. For example, structural modifications involving the replacement of the bromo group with other halogens or heterocyclic moieties have shown promise in reducing off-target effects.

Looking ahead, the continued exploration of 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone and its derivatives is expected to yield new insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. Furthermore, advancements in computational chemistry and high-throughput screening technologies will enable more efficient identification of optimal derivatives for specific therapeutic targets.

In conclusion, 2-Bromo-5'-fluoro-2'-(difluoromethoxy)propiophenone (CAS: 1261760-79-5) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility as a synthetic intermediate underscore its importance in the development of next-generation therapeutics. As research in this area progresses, this compound is poised to play a pivotal role in addressing unmet medical needs across a range of diseases.